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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonyl fluoride

Cat. No.: B142115

An In-depth Technical Guide to 4-Nitrobenzenesulfonyl Fluoride

Introduction

4-Nitrobenzenesulfonyl fluoride (4-NBSF), also known as p-nitrobenzenesulfonyl fluoride, is
a yellow crystalline organic compound. It belongs to the class of sulfonyl fluorides, which are
characterized by a sulfonyl group (-SO2-) attached to a fluorine atom. This compound serves as
a valuable reagent in organic synthesis and chemical biology. Notably, it is utilized as a protein-
modifying agent with specificity for tyrosine residues and as a connector in click chemistry for
linking small molecules to biomolecules such as proteins and nucleic acids.[1][2][3] The nitro
sulfonyl fluoride moiety has also emerged as a significant pharmacophore in the development
of new antibiotics, showing activity against multi-drug resistant bacteria.[4][5]

Chemical and Physical Properties

The fundamental physical and chemical properties of 4-Nitrobenzenesulfonyl fluoride are
summarized in the table below. This data is essential for its handling, storage, and application
in experimental settings.
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Property Value References
CAS Number 349-96-2 [1][2][6]
Molecular Formula CeHaFNOaS [2][6]
Molecular Weight 205.16 g/mol [2][6]
Appearance Yellow crystalline powder [1]

Melting Point 76-77 °C [1]

78-80 °C (lit.) [7]

Boiling Point 305.1 °C at 760 mmHg [6]

Density 1.554 g/cm3 [6]

Flash Point 138.3 °C [6]

INChI=1S/C6H4FNO4S/c7-
InChl 13(11,12)6-3-1-5(2-4- [6][7]
6)8(9)10/h1-4H

SMILES O=S(F)(clccc([N+]=0)ccl)=0 [7]

Spectroscopic Data

Spectroscopic analysis is critical for the identification and characterization of 4-
Nitrobenzenesulfonyl fluoride. The key spectral data are provided below.
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Spectrum Type Data Reference

0 8.47 (d, J=8.7Hz, 2H,
1H NMR (400MHz, CDCls) aromatic-H), 8.25 (d, J=8.7Hz, [1]

2H, aromatic-H)

5 151.8 (C), 138.2 (d,

13C NMR (100MHz, CDCls) J=26.7Hz, C), 130.0 (CH), [1]
124.9 (CH)
19F NMR (376MHz, CDCls) 5 65.1 [1]

3105, 2872, 1951, 1818, 1613,

Infrared (IR) (KBr) 1540, 1420, 1354, 1314, 1215 [1]
cm-1t

High-Resolution Mass [M+H]*: Calculated: 205.9923, o

Spectrometry (HRMS) Measured: 205.9918

Reactivity and Applications

4-Nitrobenzenesulfonyl fluoride is a reactive compound primarily due to the electrophilic
nature of the sulfur atom in the sulfonyl fluoride group. This reactivity is harnessed in several
key applications.

Protein Modification

4-NBSF is known to be a protein-modifying agent that shows specificity for tyrosine residues.[1]
[2] The sulfonyl fluoride moiety can react with the nucleophilic hydroxyl group of the tyrosine
side chain, forming a stable covalent bond. This specificity allows researchers to probe the role
and accessibility of tyrosine residues in protein structure and function.
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Caption: Workflow for selective tyrosine modification in proteins using 4-NBSF.

Click Chemistry

The sulfonyl fluoride group can participate in "click chemistry"” reactions. It serves as a
connector for assembling small molecules with biomolecules like proteins or nucleic acids.[1][3]
This approach, often termed SuFEx (Sulfur(VI) Fluoride Exchange) chemistry, provides a
complementary method to traditional amide or phosphate-based linkers, offering high stability
and efficiency.

Drug Discovery

Aromatic sulfonyl fluorides, particularly those with an ortho-nitro group, have demonstrated
significant antibacterial activity.[4][5] They are active against drug-resistant pathogens,
including methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii.[4]
[8] This makes the nitro sulfonyl fluoride scaffold a promising pharmacophore for the
development of novel antibiotics.[4]

Experimental Protocols
Synthesis of 4-Nitrobenzenesulfonyl Fluoride

A common method for synthesizing 4-Nitrobenzenesulfonyl fluoride is through a halogen
exchange reaction starting from 4-nitrobenzene-1-sulfonyl chloride.[1]
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Materials:

4-nitrobenzene-1-sulfonyl chloride (90.2 mmol, 20.0 g)

o Potassium fluoride (KF) (451 mmol, 26.0 g)

e 18-crown-6 (4.5 mmol, 1.2 g)

e Acetonitrile (CH3sCN), 500 mL

o Ethyl acetate (EtOAc), 600 mL

e Deionized water (H20)

e Saturated brine

e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

To a 500 mL solution of 4-nitrobenzene-1-sulfonyl chloride in acetonitrile, add potassium
fluoride and 18-crown-6.

 Stir the reaction mixture at room temperature for 24 hours.

o After 24 hours, evaporate the solvent to dryness using a rotary evaporator.

e Add 600 mL of ethyl acetate to the residue to dissolve the product.

e Wash the resulting organic solution sequentially with deionized water (3 x 300 mL) and
saturated brine (300 mL).

e Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in a vacuum.

e The final product is obtained as a yellow solid (17.4 g, 94% yield) with a melting point of 76-
77 °C.[1]

e The product can be further characterized by Thin Layer Chromatography (TLC), which
shows an Rf value of 0.63 using a hexane/ethyl acetate (6/4) mixture as the eluent.[1]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2765444.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2765444.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing
4-Nitrobenzenesulfonyl
Chloride W
4-Nitrobenzenesulfonyl
Fluoride

KF, 18-crown-6

Click to download full resolution via product page
Caption: Synthesis of 4-NBSF via halogen exchange from its sulfonyl chloride precursor.

Safety and Handling

4-Nitrobenzenesulfonyl fluoride is classified as a hazardous chemical and requires careful
handling.[9]

Hazards: It is corrosive and causes severe skin burns and eye damage.[9] The substance
reacts violently with water and may liberate toxic gas upon contact.[9]

» Signal Word: Danger.[9]

o Personal Protective Equipment (PPE): Always wear protective gloves, chemical-resistant
clothing, and eye/face protection when handling this compound.[9]

» Handling Precautions: Handle in a well-ventilated area or fume hood. Avoid breathing in dust,
fumes, or vapors. Ensure skin and eyes do not come into contact with the chemical. Wash
hands thoroughly after handling.[9]

o First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids, and seek immediate medical attention.[9]

o Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing. Seek immediate medical attention.[9]
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o Inhalation: Remove the victim to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[9]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[9]

o Storage: Store in a secure, locked-up location, away from incompatible materials like water.

[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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